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Introduction

Isobutyl propionate (CAS No. 540-42-1) is an ester recognized for its characteristic rum-like,
fruity aroma, which has led to its widespread use as a flavoring agent in the food and beverage
industry and as a fragrance ingredient in cosmetics.[1][2][3][4] Formed from isobutanol and
propionic acid, this colorless liquid is soluble in organic solvents like ethanol and ether but has
limited solubility in water.[5][6][7] Beyond its sensory applications, the chemical structure of
isobutyl propionate—specifically its ester functional group—makes it a versatile chemical
intermediate for a variety of organic syntheses.

This document provides detailed application notes and experimental protocols for the synthesis
of isobutyl propionate and its subsequent use as a precursor in key chemical transformations.
These reactions include transesterification, reduction to alcohols, and carbon-carbon bond

formation via Grignard reactions, highlighting its utility in constructing more complex molecules.

Physicochemical Properties

A summary of key physicochemical properties for isobutyl propionate is provided below.
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Property Value Reference
Molecular Formula C7H1402 [5]
Molecular Weight 130.18 g/mol [8]
Appearance Colorless to pale yellow liquid [4107]

Odor Fruity, rum-like [2][4]
Melting Point -71°C [7]

Boiling Point 66 °C at 60 mmHg

Density 0.869 g/mL at 25 °C [7]

Flash Point 26 °C (78.8 °F) - closed cup

Solubility in Water 1.7 g/L [4]

Synthesis of Isobutyl Propionate

The most common method for synthesizing isobutyl propionate is the Fischer esterification of
propionic acid and isobutanol.[9] This reaction is typically catalyzed by a strong acid. Greener
methodologies, such as microwave-assisted synthesis and the use of solid acid catalysts, have
been developed to improve efficiency and reduce hazardous waste.[1][10]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Application Notes and Protocols: Isobutyl Propionate as
a Chemical Intermediate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1201936#use-of-isobutyl-propionate-as-a-chemical-
intermediate-for-synthesis]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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